Cas no 31901-98-1 (Naphthalenetetracarboxylic acid)

• Product Name: Naphthalenetetracarboxylic acid
• CAS No: 31901-98-1
• MF: C₁₄H₈O₈
• MW: 304.208524703979
• CID: 292982
• PubChem ID: 19063510
• Update Time: 2025-04-19

Naphthalenetetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalenetetracarboxylic acid
• naphthalene-1,2,3,4-tetracarboxylic acid
• naphthalenetetracarboxylic
• DTXSID90597732
• SCHEMBL54422
• 31901-98-1

• Inchi： 1S/C14H8O8/c15-11(16)7-5-3-1-2-4-6(5)8(12(17)18)10(14(21)22)9(7)13(19)20/h1-4H,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key： MZYHMUONCNKCHE-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=C(C(=O)O)C(C(=O)O)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 304.02184
• Monoisotopic Mass: 304.02191721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2